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Compound of Interest

Compound Name: Trihexylamine

Cat. No.: B047920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of trihexylamine. The information is curated for professionals in research, scientific,
and pharmaceutical development fields, with a focus on delivering precise data and established
experimental methodologies.

Core Physical and Chemical Properties

Trihexylamine is a tertiary amine with three hexyl groups attached to a central nitrogen atom.
[1] This structure imparts significant hydrophobic character to the molecule.[1] It typically
appears as a colorless to pale yellow liquid with a characteristic amine-like odor.[1][2]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of trihexylamine,
with data compiled from various sources. Discrepancies in reported values are presented as
ranges to reflect the available literature.

Table 1: General and Physical Properties of Trihexylamine
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Property

Value

Molecular Formula

CasH3oN[1][2][3][4][5][6][7][8][O][10][1 1][12]

Molecular Weight 269.51 g/mol [2][4][5][71[8][10][13]
Appearance Colorless to pale yellow liquid[1][2][3]
Odor Amine-like / Ammonia-like[1][2]

Melting Point <-75 °C to -51 °C[2][4][5][11][13]
Boiling Point 150-159 °C at 12 mmHg[4][5][71[11][13]

263-265 °C (lit.)[4][7][11][13]

365-367 °C[2]

Density

0.794 g/mL at 25 °C[4][5][9][10][11][13]

0.819 g/cm? at 20 °C[2]

Refractive Index (n20/D)

1.442[4][5][9][10][11][13]

Vapor Pressure

<1 mm Hg at 20 °C[4][5][7][10][11][13]

Vapor Density

9.3 (vs ain)[3][4][5][7][10][11]

Flash Point

>110 °C (>230 °F)[4][9][11][13]

113 °C (235.4 °F) - closed cup[7][10]

152 °C[2]

CAS Number

102-86-3[1][3][4][71[8][10]

Table 2: Solubility and Chemical Properties of Trihexylamine
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Property Value/Description

Insoluble / Slightly miscible[2][3][4][9][11][13]

Water Solubili
ty (4.6E-3 g/L at 25 °C)[3]

Soluble in many organic solvents such as
Organic Solvent Solubility ethanol and ether.[1][2][3] Slightly soluble in
chloroform and methanol.[4][11][13]

pKa 10.46 + 0.50 (Predicted)[3][4][11][13]

LogP 4.47 at 25 °C and pH 8-9[4][11][13]

Acts as a base and proton acceptor.[1][3]
Chemical Reactivit Incompatible with strong oxidizing agents, acids,
emical Reactivi
Y acid chlorides, acid anhydrides, and

chloroformates.

Experimental Protocols

Detailed methodologies for determining key physical properties are outlined below. These are
generalized protocols that can be adapted for trihexylamine.

Determination of Boiling Point (Capillary Method)

The capillary method is a common technique for determining the boiling point of a liquid,
especially with small sample volumes.[14][15]

Methodology:

o A small amount of the liquid sample (e.g., trihexylamine) is placed in a small test tube or
fusion tube.[15][16]

o Acapillary tube, sealed at one end, is inverted and placed into the liquid.[14][16]

e The assembly is attached to a thermometer and heated in a controlled manner using a
heating bath (e.g., Thiele tube with mineral oil or a melting point apparatus).[15][16][17]
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e As the temperature rises, the air trapped in the capillary tube will be expelled, followed by the
vapor of the liquid, which will be visible as a stream of bubbles.[14][15]

e The heat source is then removed, and the apparatus is allowed to cool slowly.[14]

e The boiling point is the temperature at which the liquid begins to enter the capillary tube.[14]
[16]

Determination of Melting Point (Capillary Method)

For substances that are solid at room temperature, the melting point can be determined as a
measure of purity. While trihexylamine is a liquid at room temperature, this protocol is
fundamental in physical property determination.

Methodology:

A small amount of the finely powdered solid sample is packed into a capillary tube sealed at
one end.[17][18]

e The capillary tube is placed in a melting point apparatus, which allows for controlled heating
and clear observation of the sample.[17][19]

o The sample is heated rapidly at first to determine an approximate melting range, and then a
second sample is heated slowly (1-2 °C per minute) near the expected melting point.[20]

e The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample is liquid. Pure compounds typically
have a sharp melting point range of 0.5-1.0 °C.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a standard procedure for determining the equilibrium solubility of a
substance in a given solvent.[21][22]

Methodology:

e An excess amount of the solute (trihexylamine) is added to a known volume of the solvent
(e.g., water, ethanol) in a sealed container.[22][23]
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e The mixture is agitated (e.g., shaken or stirred) at a constant temperature for an extended
period (typically 24-72 hours) to ensure equilibrium is reached.[22][23]

 After reaching equilibrium, the undissolved solute is separated from the saturated solution by
centrifugation and/or filtration.[21][23]

e The concentration of the solute in the clear, saturated solution is then determined using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).[21]

e The solubility is reported in units such as mg/mL or mol/L at the specified temperature.[21]

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the study of
trihexylamine.

Classification of Amines

One alkyl/aryl group [Two alkyl/aryl groups \Three alkyl/aryl groups

Primary Secondary Tertiary

Trihexylamine

Click to download full resolution via product page

Caption: Hierarchical classification of amines, indicating trihexylamine as a tertiary amine.
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Experimental Workflow for Boiling Point Determination

Observation (Cooling):
Record temperature when
liquid enters capillary

Sample Preparation: Heating:
Place liquid in test tube, Heat sample assembly in a
invert capillary controlled bath

Observation (Heating):
Record temperature of
continuous bubble stream

Cooling:
Remove heat and allow
to cool slowly

Result:
Boiling Point

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of a liquid's boiling point.

Chemical Reactivity and Applications

As a tertiary amine, trihexylamine is basic and can act as a proton acceptor in chemical
reactions.[1][3] Its long alkyl chains make it hydrophobic and soluble in nonpolar organic
solvents.[1] This property is leveraged in various applications:

e Pharmaceutical Industry: Used as an intermediate in the synthesis of various drugs and can
act as a base in organic reactions.[3] It is also employed as an extractant for the isolation
and purification of compounds like succinic acid from fermentation broths.[4][10]

o Chemical Industry: Finds use as a catalyst, a stabilizer in polymerization reactions, and as a
corrosion inhibitor.[1][3]

e Analytical Chemistry: Utilized as an internal standard in the screening of human hair for
designer drugs by ion mobility spectrometry.[4][10]

o Materials Science: Involved in the synthesis of zinc oxide nanorods and in the preparation of
infrared luminescence nanohybrid films.[4]

Safety and Handling

Trihexylamine is associated with several hazard classifications. It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[7][24][25] It is also
considered toxic to aquatic life with long-lasting effects.[24][25][26] When handling
trihexylamine, appropriate personal protective equipment, including gloves, eye protection,
and respiratory protection, should be worn.[7][25] It should be stored in a cool, well-ventilated
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area away from incompatible substances such as strong oxidizing agents and acids.[2] For
detailed safety information, always consult the latest Safety Data Sheet (SDS).[8][24][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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